Cas no 1261889-03-5 (2-Cyano-5-(3-hydroxymethylphenyl)phenol)

• Product Name: 2-Cyano-5-(3-hydroxymethylphenyl)phenol
• CAS No: 1261889-03-5
• MF: C₁₄H₁₁NO₂
• MW: 225.242643594742
• MDL: MFCD18314199
• CID: 2621753
• PubChem ID: 53219875
• Update Time: 2025-05-20

2-Cyano-5-(3-hydroxymethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-5-(3-HYDROXYMETHYLPHENYL)PHENOL
• 2-Cyano-5-(3-hydroxymethylphenyl)phenol, 95%
• 3-Hydroxy-3'-(hydroxymethyl)[1,1'-biphenyl]-4-carbonitrile
• 1261889-03-5
• MFCD18314199
• DTXSID00684667
• 2-Cyano-5-(3-hydroxymethylphenyl)phenol

• MDL： MFCD18314199
• Inchi： 1S/C14H11NO2/c15-8-13-5-4-12(7-14(13)17)11-3-1-2-10(6-11)9-16/h1-7,16-17H,9H2
• InChI Key： UURMCWNDDVYBHO-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 225.078978594Da
• Monoisotopic Mass: 225.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(3-hydroxymethylphenyl)phenol

2-Cyano-5-(3-Hydroxymethylphenyl)Phenol: A Comprehensive Overview

2-Cyano-5-(3-Hydroxymethylphenyl)Phenol (CAS No. 1261889-03-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, often abbreviated as CMPP, belongs to the class of phenolic compounds and is characterized by its phenol ring substituted with a cyano group and a hydroxymethylphenyl group. The structure of CMPP makes it highly reactive, enabling it to participate in various chemical reactions and find applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of CMPP as a key intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of CMPP exhibit potent inhibitory activity against a range of bacterial pathogens, including multidrug-resistant strains. This finding underscores the importance of CMPP in advancing antimicrobial therapies.

In addition to its pharmaceutical applications, CMPP has been investigated for its potential in agrochemicals. A 2022 research article in *Journal of Agricultural and Food Chemistry* reported that CMPP derivatives can act as effective plant growth regulators, enhancing crop yield and resistance to environmental stressors. This discovery has opened new avenues for sustainable agriculture practices.

The synthesis of CMPP involves a multi-step process that typically begins with the preparation of the hydroxymethylphenyl group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has enabled the precise construction of the phenolic backbone, ensuring high purity and yield.

From a structural perspective, CMPP exhibits interesting electronic properties due to the electron-withdrawing cyano group and the electron-donating hydroxymethylphenyl group. These properties make it an ideal candidate for applications in materials science, particularly in the development of conductive polymers and organic electronics. A 2023 study published in *Advanced Materials* demonstrated that films prepared from CMPP derivatives exhibit excellent electrical conductivity and stability under various conditions.

The environmental impact of CMPP has also been a topic of recent research. Studies have shown that while CMPP itself is not inherently hazardous, its degradation products may pose risks to aquatic ecosystems. Therefore, researchers are actively exploring methods to optimize its synthesis and application processes to minimize environmental footprint.

In conclusion, 2-Cyano-5-(3-Hydroxymethylphenyl)Phenol (CAS No. 1261889-03-5) is a compound with immense potential across multiple disciplines. Its role as an intermediate in drug discovery, its applications in agrochemicals, and its contributions to materials science highlight its significance in contemporary research. As advancements continue to unfold, CMPP is poised to play an even more critical role in addressing global challenges in health, agriculture, and technology.